Cas no 1212650-12-8 (8-Bromo-9-(b-D-xylofuranosyl)guanine)

• Product Name: 8-Bromo-9-(b-D-xylofuranosyl)guanine
• CAS No: 1212650-12-8
• MF: C₁₀H₁₂BrN₅O₅
• MW: 362.14
• CID: 5064716
• PubChem ID: 135933068
• Update Time: 2026-02-28

8-Bromo-9-(b-D-xylofuranosyl)guanine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-8-bromo-1,9-dihydro-9-β-D-xylofuranosyl-6H-purin-6-one
• 8-Bromo-9-(b-D-xylofuranosyl)guanine

• Inchi： 1S/C10H12BrN5O5/c11-9-13-3-6(14-10(12)15-7(3)20)16(9)8-5(19)4(18)2(1-17)21-8/h2,4-5,8,17-19H,1H2,(H3,12,14,15,20)/t2-,4+,5-,8-/m1/s1
• InChI Key： ASUCSHXLTWZYBA-SAFLGMAISA-N
• SMILES： [C@H]1([C@@H](O)[C@@H](CO)O[C@H]1N1C(Br)=NC2C(=O)N=C(NC=21)N)O

Computed Properties

• Exact Mass: 361.00218g/mol
• Monoisotopic Mass: 361.00218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 155Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides